Cas no 2229246-53-9 (2-2-(methoxymethyl)oxan-2-ylcyclopropan-1-amine)

• Product Name: 2-2-(methoxymethyl)oxan-2-ylcyclopropan-1-amine
• CAS No: 2229246-53-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6274368
• PubChem ID: 165698813
• Update Time: 2025-08-04

2-2-(methoxymethyl)oxan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(methoxymethyl)oxan-2-ylcyclopropan-1-amine
• EN300-1736817
• 2-[2-(methoxymethyl)oxan-2-yl]cyclopropan-1-amine
• 2229246-53-9

• Inchi： 1S/C10H19NO2/c1-12-7-10(8-6-9(8)11)4-2-3-5-13-10/h8-9H,2-7,11H2,1H3
• InChI Key： VIYLJQUVOJZRJW-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)C1CC1N

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-2-(methoxymethyl)oxan-2-ylcyclopropan-1-amine

Compound CAS No 2229246-53-9: 2-(Methoxymethyl)oxan-2-ylcyclopropan-1-amine

The compound with CAS No 2229246-53-9, known as 2-(methoxymethyl)oxan-2-ylcyclopropan-1-amine, is a structurally unique organic compound that has garnered attention in the fields of synthetic chemistry and materials science. This compound is characterized by its cyclopropane ring fused with an oxane (tetrahydropyran) moiety, which introduces a level of structural complexity that is both intriguing and functional.

Recent studies have highlighted the potential of cyclopropane-containing compounds in drug discovery, particularly due to their ability to induce non-classical ring-opening reactions under specific conditions. The presence of the methoxymethyl group in this compound adds further functional diversity, enabling it to participate in a variety of chemical transformations. This makes it a valuable building block in the synthesis of more complex molecules with potential bioactive properties.

The synthesis of 2-(methoxymethyl)oxan-2-ylcyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the cyclopropane ring. Researchers have employed various methods, including the Simmons-Smith reaction and other cyclopropanation techniques, to construct this key structural element. The subsequent introduction of the oxane ring and the methoxymethyl substituent requires precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown promise in the development of advanced materials, particularly in the context of self-healing polymers and stimuli-responsive systems. The cyclopropane ring's inherent strain provides a source of stored energy that can be released under specific stimuli, leading to changes in the material's properties. This characteristic has been leveraged in recent studies to create materials with unprecedented responsiveness to environmental changes such as temperature and pH levels.

The unique combination of structural features in CAS No 2229246-53-9 also makes it an attractive candidate for use in catalysis. Its ability to act as a chiral auxiliary or a ligand in asymmetric catalysis has been explored in several research settings, with encouraging results reported in select cases. These findings underscore its potential as a versatile tool in modern organic synthesis.

From an environmental standpoint, the compound's degradation pathways and ecological impact have been studied to ensure its safe handling and disposal. Research indicates that it undergoes biodegradation under aerobic conditions, albeit at a rate that depends on environmental factors such as temperature and microbial activity. This information is crucial for industries considering its large-scale production or application.

In conclusion, CAS No 2229246-53-9 (2-(methoxymethyl)oxan-2-ylcyclopropan-1-amine) represents a significant advancement in synthetic chemistry, offering a wealth of opportunities for innovation across multiple disciplines. Its structural complexity, coupled with its functional versatility, positions it as a key player in the development of next-generation materials and therapeutic agents.